Cas no 194804-81-4 (Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester)
194804-81-4 structure
Product Name:Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester
CAS No:194804-81-4
MF:C9H6F4O3
MW:238.135756969452
MDL:MFCD22418256
CID:3864593
PubChem ID:19358353
Update Time:2025-04-22
Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester
- 194804-81-4
- DTXSID401243348
- SCHEMBL8044966
- methyl 2,4-difluoro-3-difluoromethoxybenzoate
- Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate
- methyl 3-(difluoromethoxy)-2,4-difluorobenzoate
- AT33363
-
- MDL： MFCD22418256
- Inchi： 1S/C9H6F4O3/c1-15-8(14)4-2-3-5(10)7(6(4)11)16-9(12)13/h2-3,9H,1H3
- InChI Key： CEYPKILZGDCHIX-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(F)C(OC(F)F)=C1F
Computed Properties
- Exact Mass: 238.02530670Da
- Monoisotopic Mass: 238.02530670Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013297-250mg |
Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate |
194804-81-4 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A015013297-500mg |
Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate |
194804-81-4 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A015013297-1g |
Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate |
194804-81-4 | 97% | 1g |
$1475.10 | 2023-09-02 | |
| AstaTech | AT33363-1/G |
METHYL 3-(DIFLUOROMETHOXY)-2,4-DIFLUOROBENZOATE |
194804-81-4 | 95% | 1g |
$1495 | 2023-09-18 | |
| Ambeed | A2669945-1g |
Methyl 3-(difluoromethoxy)-2,4-difluorobenzoate |
194804-81-4 | 95% | 1g |
$1944.0 | 2025-02-28 |
Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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